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Compound of Interest

Compound Name: SB399885

Cat. No.: B1237598

For Researchers, Scientists, and Drug Development Professionals

Introduction

SB399885 is a potent and selective 5-HT6 receptor antagonist utilized in research to
investigate the role of the 5-HT6 receptor in cognitive function and various neurological
disorders.[1][2] Proper preparation of SB399885 solutions is critical for the accuracy and
reproducibility of in vivo experiments. These application notes provide detailed protocols for the
preparation of SB399885 solutions for oral (p.0.) and intraperitoneal (i.p.) administration in
animal models, along with relevant chemical and pharmacological data.

Quantitative Data Summary

A summary of the key quantitative data for SB399885 and its hydrochloride salt is presented in
the table below for easy reference and comparison.
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Property Value Source
Molar Mass (SB399885) 446.35 g/mol [3]
Molar Mass (SB399885 HCI) 482.81 g/mol [4115][6]
pKi (human recombinant 5-

9.11 [4]
HT6)
pKi (native human 5-HT6) 9.02 [4]
pKi (native rat 5-HT6) 8.81 [4]
In Vivo ED50 (ex vivo binding

2.0 mg/kg p.o. [7]

in rats)

Solubility (SB399885 HCl in
DMSO)

100 mg/mL (207.12 mM)

[5]

Solubility (SB399885 HCI in
Water)

6.67 mg/mL (13.81 mM) with

sonication and warming

[5]

Typical In Vivo Doses (rats)

1-10 mg/kg (p.o. ori.p.)

[7]

Experimental Protocols

Materials

e SB399885 or SB399885 hydrochloride powder

o Dimethyl sulfoxide (DMSO), cell culture grade

e Polyethylene glycol 300 (PEG300)

e Tween-80 (Polysorbate 80)
e Saline (0.9% NaCl), sterile
 Sterile microcentrifuge tubes

o Sterile syringes and needles
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e \ortex mixer

» Ultrasonic bath (optional, for enhancing solubility)

Protocol 1: Preparation of a 2.5 mg/mL SB399885
Suspension for Oral or Intraperitoneal Administration

This protocol is adapted from a widely cited method for preparing SB399885 for in vivo studies
and yields a stable suspension.[6]

Step-by-Step Procedure:
» Prepare a 25 mg/mL stock solution of SB399885 in DMSO.

o Weigh the required amount of SB399885 powder and dissolve it in the appropriate volume
of DMSO.

o For example, to prepare 1 mL of stock solution, dissolve 25 mg of SB399885 in 1 mL of
DMSO.

o Vortex thoroughly until the powder is completely dissolved. Gentle warming and sonication
can be used to aid dissolution.

e Prepare the vehicle solution.

o In a sterile tube, combine the following in the specified order, mixing well after each
addition:

= 400 pL of PEG300
» 50 pL of Tween-80
e Prepare the final 2.5 mg/mL suspension.
o Add 100 pL of the 25 mg/mL SB399885 stock solution in DMSO to the vehicle solution.

o Vortex thoroughly to ensure a homogenous mixture.
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o Add 450 L of sterile saline to the mixture.

o Vortex again to obtain a uniform suspension. The final concentration of DMSO in this
formulation is 10%.

e Administration.
o Before each administration, vortex the suspension to ensure uniformity.

o The prepared suspension is suitable for both oral gavage and intraperitoneal injection.

Protocol 2: Preparation of SB399885 in 1% Tween-80 for
Intraperitoneal Administration

This protocol provides a simpler vehicle for administration, which has also been used in
published studies.

Step-by-Step Procedure:
e Prepare a 1% Tween-80 aqueous solution.
o Add 1 mL of Tween-80 to 99 mL of sterile saline to make a 1% (v/v) solution.
o Mix thoroughly until the Tween-80 is fully dispersed.
o Prepare the SB399885 suspension.
o Weigh the required amount of SB399885 powder for your desired final concentration.
o Add the powder to the 1% Tween-80 solution.

o Vortex vigorously and sonicate if necessary to achieve a uniform suspension. The
solubility in this vehicle is lower, so it is important to ensure a homogenous suspension
before administration.

e Administration.
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o Vortex the suspension immediately before each intraperitoneal injection to ensure
accurate dosing.

Visualizations
SB399885 In Vivo Solution Preparation Workflow
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Caption: Workflow for preparing SB399885 solution for in vivo use.

5-HT6 Receptor Signaling Pathway
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Caption: 5-HT6 receptor signaling cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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